Cas no 2361818-18-8 (1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one
• CAS No: 2361818-18-8
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 5415451
• PubChem ID: 145898276
• Update Time: 2025-10-25

1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26573993
• 1-[4-[4-(1-Hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• 2361818-18-8
• Z2484949654
• 1-{4-[4-(1-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C17H28N2O3/c1-3-16(21)18-8-6-15(7-9-18)17(22)19-10-4-14(5-11-19)13(2)12-20/h3,13-15,20H,1,4-12H2,2H3
• InChI Key： YIPYAOHUFXOHOC-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CCC(C(C)CO)CC2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.7±43.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one

Comprehensive Analysis of 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one (CAS No. 2361818-18-8)

1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one, with the CAS number 2361818-18-8, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine backbone and a propenone moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and receptor interactions, which could lead to breakthroughs in treating various health conditions.

The compound's unique molecular architecture combines a hydroxy-methylethyl group with a carbonyl-linked piperidine, offering versatile chemical properties. This structural complexity allows it to interact with biological targets in a highly specific manner, making it a valuable candidate for medicinal chemistry projects. Recent studies have explored its role in inhibiting specific enzymes, which could be pivotal in developing new therapeutic agents for chronic diseases.

In the context of drug design, 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one stands out due to its bioavailability and metabolic stability. These attributes are critical for ensuring that potential drugs derived from this compound can effectively reach their targets in the body. The compound's piperidinyl-carbonyl linkage is particularly noteworthy, as it enhances binding affinity to certain protein receptors, a feature that is highly sought after in pharmacological research.

Another area of interest is the compound's potential role in neurological research. The piperidine and propenone groups are known to interact with neurotransmitter systems, suggesting possible applications in addressing neurological disorders. This aligns with current trends in neuroscience, where there is a growing demand for novel compounds that can modulate brain activity with minimal side effects.

From a synthetic chemistry perspective, the preparation of CAS No. 2361818-18-8 involves multi-step organic reactions, including amidation and carbonyl insertion. These processes require precise control to ensure high yield and purity, which are essential for research and industrial applications. The compound's synthesis is often discussed in academic circles, particularly in relation to green chemistry principles, which aim to reduce environmental impact during chemical production.

Given the increasing focus on personalized medicine, 1-[4-[[4-(2-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]-1-piperidinyl]-2-propen-1-one could play a role in developing tailored therapies. Its ability to be modified at multiple sites on its molecular framework allows for the creation of derivatives with customized properties, catering to specific patient needs. This adaptability is a key factor driving its popularity in biomedical research.

In summary, CAS No. 2361818-18-8 represents a promising compound with diverse applications in pharmaceuticals, biochemistry, and drug discovery. Its intricate structure and functional groups provide a fertile ground for innovation, making it a focal point for scientists aiming to address unmet medical needs. As research progresses, this compound is likely to remain at the forefront of cutting-edge science, offering new possibilities for health and wellness.